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Introduction
Hdac6-IN-11 is a highly potent and selective inhibitor of Histone Deacetylase 6 (HDAC6), a

class IIb histone deacetylase that is a key regulator of cellular protein homeostasis

(proteostasis) and autophagy. Due to its cytoplasmic localization and specific substrates,

including α-tubulin and cortactin, HDAC6 plays a critical role in the clearance of misfolded

proteins and the maturation of autophagosomes.[1][2][3] Inhibition of HDAC6 by Hdac6-IN-11
offers a promising avenue for research into neurodegenerative diseases, cancer, and other

conditions characterized by impaired proteostasis and autophagic dysfunction.[4]

These application notes provide a comprehensive overview of Hdac6-IN-11, including its

quantitative data, detailed experimental protocols for its use in proteostasis and autophagy

research, and visualizations of the key signaling pathways involved.

Data Presentation
The following table summarizes the key quantitative data for Hdac6-IN-11, facilitating

comparison with other HDAC inhibitors.
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Compound Target IC50 (nM) Selectivity
Key
Application
s

Reference

Hdac6-IN-11 HDAC6 20.7

>300-fold

over other

HDAC

isoforms

Proteostasis,

Autophagy,

Cancer

[5]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms of action and experimental designs, the following

diagrams have been generated using Graphviz.
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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